Cas no 31589-71-6 (2-hydroxy-5-(propan-2-yl)benzoic acid)

• Product Name: 2-hydroxy-5-(propan-2-yl)benzoic acid
• CAS No: 31589-71-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD11203639
• CID: 1056764
• Update Time: 2025-07-30

2-hydroxy-5-(propan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-isopropylbenzoic acid
• 2-hydroxy-5-propan-2-ylbenzoic acid
• 2-hydroxy-5-(propan-2-yl)benzoic acid

• MDL： MFCD11203639
• Inchi： 1S/C10H12O3/c1-6(2)7-3-4-9(11)8(5-7)10(12)13/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： XAISONUNKQTASN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)O)C(C)C

Computed Properties

• Exact Mass: 180.07866
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.53